Cas no 61996-36-9 (Benzo[b]thiophene-5-ol, 2,3-dimethyl-6-nitro-, 1,1-dioxide)

Benzo[b]thiophene-5-ol, 2,3-dimethyl-6-nitro-, 1,1-dioxide structure
61996-36-9 structure
Product Name:Benzo[b]thiophene-5-ol, 2,3-dimethyl-6-nitro-, 1,1-dioxide
CAS No:61996-36-9
MF:C10H9NO5S
MW:255.247161626816
CID:461271
PubChem ID:71390786
Update Time:2025-04-19

Benzo[b]thiophene-5-ol, 2,3-dimethyl-6-nitro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-5-ol, 2,3-dimethyl-6-nitro-, 1,1-dioxide
    • 2,3-dimethyl-6-nitro-1,1-dioxo-1-benzothiophen-5-ol
    • DTXSID00812685
    • 61996-36-9
    • 5-Hydroxy-2,3-dimethyl-6-nitro-1H-1-benzothiophene-1,1-dione
    • Inchi: 1S/C10H9NO5S/c1-5-6(2)17(15,16)10-4-8(11(13)14)9(12)3-7(5)10/h3-4,12H,1-2H3
    • InChI Key: OOGVZZFZTSENQP-UHFFFAOYSA-N
    • SMILES: S1(C(C)=C(C)C2C=C(C(=CC1=2)[N+](=O)[O-])O)(=O)=O

Computed Properties

  • Exact Mass: 255.02017
  • Monoisotopic Mass: 255.02014356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 97.51

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